Cas no 133910-00-6 (N-Trityl Losartan Carboxaldehyde)

• Product Name: N-Trityl Losartan Carboxaldehyde
• CAS No: 133910-00-6
• MF: C₄₁H₃₅ClN₆O
• MW: 663.209207773209
• CID: 1060243
• PubChem ID: 15698054
• Update Time: 2025-06-07

N-Trityl Losartan Carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• N-Trityl Losartan Carboxaldehyde
• N-Trityl Losartan Ca
• 2-Butyl-4-chloro-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-Imidazole-5-carboxaldehyde
• 1H-Imidazole-5-carboxaldehyde,2-butyl-4-chloro-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-
• TMX3F672Z8
• 2-n-Butyl-4-chloro-1-[(2'-(2-triphenylmethyl-2H-tetrazol-5-yl)-1,1'-biphenyl-4-yl)methyl]-1H-imidazole-5-carboxaldehyde
• SCHEMBL3872489
• QZDHSVQYGMONFS-UHFFFAOYSA-N
• 1H-Imidazole-5-carboxaldehyde, 2-butyl-4-chloro-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-
• 2-n-Butyl-4-chloro-1-[(2'-(2-triphenylmethyl-2H-tetrazol 5-yl)-1,1'-biphenyl-4-yl)methyl]-1H-imidazole-5-carboxaldehyde
• 2-Butyl-4-chloro-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-Imidazole-5-carboxaldehyde; N-Trityl Losartan Carboxaldehyde
• 2-n-Butyl-4-chloro-1-[(2'-(2-triphenylmethyl-2H-tetrazol-5-yl)-1,1'-biphenyl -4-yl)methyl]-1H-imidazole-5-carboxaldehyde
• 133910-00-6

• Inchi： 1S/C41H35ClN6O/c1-2-3-23-38-43-39(42)37(29-49)47(38)28-30-24-26-31(27-25-30)35-21-13-14-22-36(35)40-44-46-48(45-40)41(32-15-7-4-8-16-32,33-17-9-5-10-18-33)34-19-11-6-12-20-34/h4-22,24-27,29H,2-3,23,28H2,1H3
• InChI Key： QZDHSVQYGMONFS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N(C(CCCC)=N1)CC1C=CC(=CC=1)C1=CC=CC=C1C1N=NN(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 662.2560875g/mol
• Monoisotopic Mass: 662.2560875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 49
• Rotatable Bond Count: 12
• Complexity: 960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-Trityl Losartan Carboxaldehyde

N-Trityl Losartan Carboxaldehyde (CAS No. 133910-00-6): An Overview of Its Synthesis, Applications, and Recent Research

N-Trityl Losartan Carboxaldehyde (CAS No. 133910-00-6) is a significant intermediate in the pharmaceutical industry, particularly in the synthesis of Losartan, an angiotensin II receptor antagonist used to treat hypertension and heart failure. This compound has garnered considerable attention due to its pivotal role in the development of effective and safe medications. In this article, we will delve into the synthesis, applications, and recent research advancements related to N-Trityl Losartan Carboxaldehyde.

Synthesis of N-Trityl Losartan Carboxaldehyde

The synthesis of N-Trityl Losartan Carboxaldehyde involves several well-defined steps that ensure high purity and yield. The process typically begins with the protection of the amino group of losartan using a trityl (Trt) group, followed by the conversion of the carboxylic acid to an aldehyde. The trityl group is introduced to prevent unwanted side reactions during subsequent synthetic steps. The key reaction steps are as follows:

• Step 1: Tritylation of Losartan: Losartan is reacted with trityl chloride in the presence of a base such as triethylamine to form N-trityl losartan.
• Step 2: Conversion to Aldehyde: The carboxylic acid group of N-trityl losartan is then converted to an aldehyde using a reducing agent such as diisobutylaluminum hydride (DIBAL-H).
• Step 3: Purification: The resulting N-Trityl Losartan Carboxaldehyde is purified using techniques such as column chromatography or crystallization to ensure high purity.

The synthesis process is highly optimized to minimize by-products and maximize yield, making it suitable for large-scale production in the pharmaceutical industry.

Applications in Pharmaceutical Research

N-Trityl Losartan Carboxaldehyde plays a crucial role in the development of losartan and its derivatives. Losartan is a widely prescribed medication for hypertension and heart failure due to its ability to block angiotensin II receptors, thereby reducing blood pressure and improving cardiac function. The use of N-Trityl Losartan Carboxaldehyde as an intermediate allows for precise control over the synthetic pathway, ensuring the production of high-quality pharmaceutical products.

Beyond its use in losartan synthesis, N-Trityl Losartan Carboxaldehyde has also been explored for its potential in developing new drug candidates. Recent studies have investigated its use in the synthesis of modified losartan derivatives with enhanced pharmacological properties. For example, researchers have synthesized prodrugs that improve the bioavailability and stability of losartan, making it more effective in treating cardiovascular diseases.

Recent Research Advancements

The field of medicinal chemistry has seen significant advancements in recent years, particularly in the development of new drugs for cardiovascular diseases. One notable study published in the Journal of Medicinal Chemistry explored the use of N-Trityl Losartan Carboxaldehyde in the synthesis of novel angiotensin II receptor antagonists with improved selectivity and potency. The researchers reported that these new compounds exhibited enhanced binding affinity to angiotensin II receptors, suggesting their potential as next-generation antihypertensive agents.

Another study published in Organic & Biomolecular Chemistry investigated the use of green chemistry principles in the synthesis of N-Trityl Losartan Carboxaldehyde strong>. The researchers developed a more environmentally friendly process that reduces waste and energy consumption while maintaining high yield and purity. This approach aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Conclusion

N-Trityl Losartan Carboxaldehyde (CAS No. 133910-00-6) strong> is a vital intermediate in the pharmaceutical industry, particularly for the synthesis of losartan and its derivatives. Its well-defined synthetic pathway and applications in developing new drug candidates make it an important compound for researchers and manufacturers alike. Recent advancements in medicinal chemistry and green chemistry have further expanded its potential, paving the way for more effective and sustainable treatments for cardiovascular diseases.